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Compound of Interest

Compound Name: Azodicarbonamide

Cat. No.: B1663908 Get Quote

An In-depth Technical Guide to
Azodicarbonamide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of azodicarbonamide (ADA),

detailing its chemical properties, synthesis, mechanisms of action, and analytical

methodologies. The information is intended for a technical audience and is presented to

facilitate research and development activities.

Core Chemical Properties
Azodicarbonamide is a yellow to orange-red, odorless, crystalline powder.[1] Its fundamental

chemical and physical properties are summarized below.
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Property Value References

Chemical Formula C₂H₄N₄O₂ [1][2][3][4][5][6]

Molecular Weight 116.08 g/mol [1][2][3][4][7][8]

IUPAC Name (E)-carbamoyliminourea [8]

CAS Number 123-77-3 [2][3]

Appearance
Yellow to orange-red

crystalline powder
[1][8]

Melting Point 220-225 °C (decomposes) [1][3]

Solubility

Practically insoluble in water

and common solvents; soluble

in dimethyl sulfoxide (DMSO).

[1][2][8][9]

Density ~1.65 g/cm³ [1][3]

Synthesis of Azodicarbonamide
The industrial production of azodicarbonamide is typically a two-step process. The first step

involves the formation of biurea from the reaction of urea and hydrazine. The subsequent step

is the oxidation of the resulting biurea to yield azodicarbonamide.
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Step 1: Biurea Formation

Step 2: Oxidation
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Hydrazine (1 mole)

Ammonia (byproduct) Biurea
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Click to download full resolution via product page

Caption: Industrial synthesis pathway of Azodicarbonamide.

An idealized equation for the synthesis involves treating urea with hydrazine to form biurea.[10]

The biurea is then oxidized using agents like gaseous chlorine or sodium hypochlorite (NaOCl)

to produce azodicarbonamide.[10][11]

Mechanism of Action
Azodicarbonamide's primary applications stem from its decomposition and oxidative

properties.
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3.1 As a Blowing Agent

The principal use of azodicarbonamide is in the production of foamed plastics and rubbers.[5]

[10] Upon thermal decomposition at temperatures around 200°C, it breaks down to produce a

mixture of gases, primarily nitrogen, along with carbon monoxide, carbon dioxide, and

ammonia.[10] These gases are trapped within the polymer matrix, creating a cellular structure

and forming a foamed product.[10] Additives can be used to modify the decomposition

temperature to suit different polymers.[10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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